Cas no 1705200-24-3 (6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one)

• Product Name: 6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
• CAS No: 1705200-24-3
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• CID: 5783039
• PubChem ID: 90628575
• Update Time: 2025-06-12

6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 1705200-24-3
• F6473-7588
• AKOS025102040
• 6-methyl-4-[1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl]oxypyran-2-one
• 6-methyl-4-({1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)-2H-pyran-2-one
• 6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

• Inchi： 1S/C18H16F3NO4/c1-11-8-13(9-16(23)25-11)26-12-6-7-22(10-12)17(24)14-4-2-3-5-15(14)18(19,20)21/h2-5,8-9,12H,6-7,10H2,1H3
• InChI Key： VRVTWGDSGULBCG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCC(C1)OC1=CC(=O)OC(C)=C1)=O)(F)F

Computed Properties

• Exact Mass: 367.10314248g/mol
• Monoisotopic Mass: 367.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

Professional Introduction to Compound with CAS No. 1705200-24-3 and Product Name: 6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

Compound with the CAS number 1705200-24-3 and the product name 6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a pyranone core linked to a trifluoromethyl-substituted benzoyl group and an oxy-substituted pyrrolidine moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural features of this compound are particularly noteworthy. The 6-methyl-4-(...)oxy)-2H-pyran-2-one backbone provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. The presence of the trifluoromethyl group is particularly interesting, as it is known to improve metabolic stability and binding interactions in drug molecules. This modification is widely employed in the pharmaceutical industry to enhance the pharmacokinetic properties of compounds. Additionally, the benzoyl-pyrrolidine linkage introduces a polar functional group that can interact with biological receptors, making it a valuable component for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound in question has shown promise in preliminary studies as a potential modulator of key enzymes and receptors involved in inflammatory responses and cancer progression. Specifically, its structural motif is reminiscent of molecules that have demonstrated efficacy in inhibiting enzymes such as kinases and phosphodiesterases, which are critical players in cellular signaling pathways.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify derivatives of this molecule that exhibit enhanced potency and reduced toxicity. These computational approaches have become increasingly sophisticated, allowing for the rapid identification of lead compounds with optimized pharmacological profiles. The integration of experimental data with computational predictions has revolutionized the drug discovery process, enabling more efficient development of novel therapeutics.

Recent advancements in chemical biology have highlighted the importance of understanding the interactions between small molecules and biological macromolecules at an atomic level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and cryo-electron microscopy have provided invaluable insights into the mechanisms of action of drug candidates. The compound under discussion has been subjected to structural characterization using these methods, revealing detailed information about its binding mode to target proteins. This structural information is crucial for rational drug design, as it allows researchers to make informed modifications to improve therapeutic efficacy.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. The development of new drugs often involves navigating complex regulatory landscapes and ensuring that compounds are safe and effective for human use. The compound with CAS no. 1705200-24-3 represents a step forward in this endeavor, offering a unique chemical entity with potential therapeutic applications. Its synthesis involves multi-step organic reactions that showcase the expertise of modern synthetic chemists in constructing complex molecular architectures.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacological properties, including bioavailability, metabolic stability, and binding affinity. The trifluoromethyl group present in this compound is an example of how fluorine chemistry can be leveraged to develop next-generation therapeutics. Fluorinated analogs have been successfully used in numerous approved drugs, demonstrating their importance in improving drug performance.

As research continues to uncover new biological targets and mechanisms underlying disease processes, the demand for innovative chemical entities like this one will only grow. The compound’s unique structural features make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. Whether used as a starting point for further derivatization or as part of a larger drug candidate library, its potential contributions to human health are significant.

In conclusion, 6-methyl-4-((1-(2-(trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one represents a promising advancement in pharmaceutical research. Its complex molecular architecture, featuring key functional groups such as the pyranone core, trifluoromethyl-substituted benzoyl group, and oxy-substituted pyrrolidine moiety, positions it as a valuable candidate for further exploration in drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.